2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamide

• CAS RN: 148716-43-2
• Molecular Formula: C4H2ClF8NO3S
• Molecular Weight: 331.57 g/mol
• IUPAC Name: 2-(2-chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamide
• InChI: InChI=1S/C4H2ClF8NO3S/c5-1(6,7)2(8,9)17-3(10,11)4(12,13)18(14,15)16/h(H2,14,15,16)
• InChI Key: NLKOTMUUEAZSHN-UHFFFAOYSA-N
• SMILES: C(C(F)(F)S(=O)(=O)N)(OC(C(F)(F)Cl)(F)F)(F)F
• synonyms: 2-(2-CHLORO-1,1,2,2-TETRAFLUOROETHOXY)-1,1,2,2-TETRAFLUORO-ETHANESULFONAMIDE

Description

2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamide, also known as CF3SO2NHSO2CF2CF2Cl, is a fluorinated sulfonamide compound. It has gained attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl is not well understood. However, it is believed to act as a sulfonamide inhibitor of enzymes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.

Biochemical And Physiological Effects

2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl has been shown to have biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which can lead to changes in acid-base balance in the body. It has also been shown to have antimicrobial properties, inhibiting the growth of certain bacteria and fungi.

Advantages And Limitations For Lab Experiments

One advantage of 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl is its unique properties as a fluorinated sulfonamide compound. This makes it useful in the synthesis of other fluorinated compounds and in the development of fluorescent probes. However, its multi-step synthesis process and potential toxicity limit its use in certain applications.

Future Directions

There are many potential future directions for 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl. One area of research is the development of new methods for the synthesis of fluorinated compounds using 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl as a reagent. Another area of research is the development of new fluorescent probes for the detection of proteases. In addition, the antimicrobial properties of 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl could be further explored for potential use in the development of new antibiotics.

Synthesis Methods

The synthesis of 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl involves the reaction of 2-chloro-1,1,2,2-tetrafluoroethanol with chlorosulfonic acid to form 2-chloro-1,1,2,2-tetrafluoroethanesulfonyl chloride. This compound is then reacted with N-hydroxysuccinimide to form 2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl. The overall process is a multi-step reaction that requires careful control of reaction conditions and purification techniques.

Scientific Research Applications

2-(2-Chloro-1,1,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoroethanesulfonamideF2CF2Cl has been used in various scientific research applications. It has been shown to be an effective reagent for the synthesis of fluorinated compounds. It has also been used in the synthesis of peptide-based fluorescent probes for the detection of proteases. In addition, it has been used in the synthesis of fluorinated surfactants for use in the electronics industry.